N-isopropyl-2-{[N-(2-methoxyphenyl)-N-(methylsulfonyl)glycyl]amino}benzamide

• IUPAC Name: 2-[[2-(2-methoxy-N-methylsulfonylanilino)acetyl]amino]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C20H25N3O5S/c1-14(2)21-20(25)15-9-5-6-10-16(15)22-19(24)13-23(29(4,26)27)17-11-7-8-12-18(17)28-3/h5-12,14H,13H2,1-4H3,(H,21,25)(H,22,24)
• InChI Key: SLWOLCNSJYVOGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC=CC=C1NC(=O)CN(C2=CC=CC=C2OC)S(=O)(=O)C
• Molecular Formula: C20H25N3O5S
• Molecular Weight: 419.5 g/mol

Description

N-isopropyl-2-{[N-(2-methoxyphenyl)-N-(methylsulfonyl)glycyl]amino}benzamide, also known as MLN4924, is a small-molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment. This compound is a potent inhibitor of the NEDD8-activating enzyme (NAE), which is involved in the ubiquitin-proteasome system (UPS) and regulates the degradation of proteins. MLN4924 has shown promising results in preclinical studies, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Mechanism of Action

N-isopropyl-2-{[N-(2-methoxyphenyl)-N-(methylsulfonyl)glycyl]amino}benzamide is a potent inhibitor of NAE, which is involved in the ubiquitin-proteasome system (UPS) and regulates the degradation of proteins. NAE catalyzes the activation of NEDD8, a small ubiquitin-like modifier that is essential for the function of cullin-RING ligases (CRLs), which are the largest family of E3 ubiquitin ligases. This compound binds to the active site of NAE and inhibits its activity, leading to the accumulation of NEDD8-conjugated CRLs. This results in the stabilization of CRL substrates, including several proteins that are involved in cell cycle progression and DNA damage response.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit DNA damage repair and sensitize cancer cells to DNA-damaging agents, such as ionizing radiation and cisplatin. Moreover, this compound has been shown to inhibit angiogenesis, the process of new blood vessel formation that is essential for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

N-isopropyl-2-{[N-(2-methoxyphenyl)-N-(methylsulfonyl)glycyl]amino}benzamide has several advantages as a research tool. It is a potent and specific inhibitor of NAE, which makes it a valuable tool for studying the role of NEDD8 conjugation in cellular processes. Moreover, this compound has been extensively studied in preclinical models, which provides a wealth of information on its mechanism of action and potential therapeutic applications. However, this compound also has some limitations. It is a small-molecule inhibitor, which can limit its effectiveness in vivo due to issues such as bioavailability and off-target effects. Additionally, this compound has been shown to induce cell cycle arrest and apoptosis in normal cells, which can limit its potential therapeutic applications.

Future Directions

For research on N-isopropyl-2-{[N-(2-methoxyphenyl)-N-(methylsulfonyl)glycyl]amino}benzamide include the identification of biomarkers that can predict patient response, the development of combination therapies that enhance its efficacy, and the elucidation of its mechanism of action in normal cells. Moreover, this compound has potential applications beyond cancer treatment, such as in the treatment of viral infections and autoimmune diseases.

Scientific Research Applications

N-isopropyl-2-{[N-(2-methoxyphenyl)-N-(methylsulfonyl)glycyl]amino}benzamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth of a wide range of cancer cell lines, including leukemia, lymphoma, breast, lung, and prostate cancer cells. In preclinical studies, this compound has also been shown to enhance the efficacy of other anticancer agents, such as cisplatin and doxorubicin. Moreover, this compound has been shown to inhibit tumor growth in animal models of cancer.